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Compound of Interest

Compound Name: TRANS-STILBENE-D10

Cat. No.: B3044118 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

TRANS-STILBENE-D10, ensuring the safety of laboratory personnel and the protection of the

environment. The following procedures are based on established safety data sheets for trans-

stilbene, the non-deuterated analogue, and should be followed in conjunction with all applicable

national and local regulations.

Hazard Summary
TRANS-STILBENE-D10 is classified with the following hazards:

Harmful if swallowed[1][2]

Causes serious eye irritation[1][2][3]

Toxic to aquatic life with long-lasting effects[1]

Due to its environmental toxicity, it is imperative to prevent this substance from entering drains

or surface waters.[2][4]

Quantitative Safety Data
The following table summarizes key quantitative data for trans-stilbene. This information is

critical for assessing environmental risk and ensuring proper handling.
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Property Value Source

Toxicity to fish (LC50) 2 mg/l (96 h)

Partition coefficient (log Pow) 4.271

Melting Point 123 - 125 °C (253 - 257 °F) [1]

Boiling Point 305 - 307 °C (581 - 585 °F) [1]

Density 0.97 g/cm³ at 25 °C (77 °F)

Disposal Protocol
The proper disposal of TRANS-STILBENE-D10 is a critical step in laboratory safety and

environmental stewardship. The following protocol outlines the required steps for its disposal.

Step 1: Waste Identification and Segregation

Identify all waste containing TRANS-STILBENE-D10.

Keep the waste chemical in its original container whenever possible.

Do not mix TRANS-STILBENE-D10 waste with other chemical waste.

Step 2: Container Management

Ensure the waste container is suitable, properly labeled, and tightly closed.[1][2]

Handle uncleaned containers with the same precautions as the product itself.

Step 3: Arrange for Professional Disposal

Contact a licensed professional waste disposal service to handle the disposal of this

material.[1]

Dispose of the contents and the container at an approved waste disposal plant.[1][5]

All disposal activities must be in accordance with national and local regulations.
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Step 4: Spill Management In the event of a spill, follow these procedures:

Minor Spills:

For solid material, avoid generating dust.[3][4]

Wipe up dust with a damp paper towel or use dry clean-up procedures.[3]

Place the collected material in a suitable, sealed, and labeled container for disposal.[1][3]

[4]

Major Spills:

Evacuate the area and alert emergency responders.[4]

Contain the spillage to prevent it from entering drains or waterways.[4]

Collect, bind, and pump off spills if possible.

After cleanup, wash the spill site thoroughly.[3]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of TRANS-STILBENE-D10.
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Start: TRANS-STILBENE-D10 Waste Generated

Step 1: Identify and Segregate Waste

Is the waste mixed with other chemicals?

Segregate from other waste streams

Yes

Keep in original or suitable, labeled container

No

Step 2: Ensure Container is Tightly Closed and Labeled

Step 3: Contact Licensed Waste Disposal Service

Dispose of at an Approved Waste Disposal Plant

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of TRANS-STILBENE-D10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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